Cas no 868215-47-8 (2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide)

• Product Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide
• CAS No: 868215-47-8
• MF: C₁₄H₁₅FN₂O₃S
• MW: 310.343905687332
• CID: 6085730
• PubChem ID: 4170617
• Update Time: 2025-10-29

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide
• SR-01000015186-1
• SR-01000015186
• CCG-296849
• F1800-0092
• 868215-47-8
• AKOS024609469
• 2-(2,6-dimethyl-3,5-dioxothiomorpholino)-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C14H15FN2O3S/c1-8-13(19)17(14(20)9(2)21-8)7-12(18)16-11-5-3-4-10(15)6-11/h3-6,8-9H,7H2,1-2H3,(H,16,18)
• InChI Key： VYUGWERAQQWTFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CN1C(=O)C(C)SC(C)C1=O

Computed Properties

• Exact Mass: 310.07874168g/mol
• Monoisotopic Mass: 310.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide

2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)-N-(3-Fluorophenyl)Acetamide

2-(2,6-Dimethyl-3,5-Dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide is a complex organic compound with the CAS Registry Number 868215-47-8. This compound belongs to the class of acetamides and features a unique combination of structural elements that make it a subject of interest in both academic and industrial research. The molecule consists of a thiomorpholine ring system substituted with methyl groups at positions 2 and 6, oxygen atoms at positions 3 and 5, and an acetamide group attached at position 4. Additionally, the acetamide moiety is further substituted with a fluorophenyl group at the nitrogen atom.

The thiomorpholine ring is a six-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its versatility in organic synthesis and its ability to participate in various chemical reactions. The presence of methyl groups at positions 2 and 6 introduces steric effects that can influence the compound's physical properties and reactivity. The oxygen atoms at positions 3 and 5 contribute to the ring's rigidity and may play a role in stabilizing certain conformations of the molecule.

The acetamide group attached to the thiomorpholine ring adds a polar functional group to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability if used in pharmaceutical applications. The fluorophenyl substituent introduces electronic effects that can modulate the compound's activity in biological systems. Fluorine atoms are known for their ability to enhance lipophilicity and improve drug-like properties such as permeability across biological membranes.

Recent studies have highlighted the potential of 868215-47-8 as a candidate for drug development due to its unique structural features and promising pharmacological properties. Researchers have explored its activity in various biological assays, including enzyme inhibition studies, which suggest that it may have potential applications in treating conditions such as inflammation, neurodegenerative diseases, or cancer.

The synthesis of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide involves a multi-step process that typically begins with the preparation of the thiomorpholine ring system. This is followed by functionalization with methyl groups and subsequent introduction of the acetamide moiety with the fluorophenyl substituent. The synthesis pathway requires careful optimization to ensure high yields and purity of the final product.

In terms of physical properties, 868215-47-8 exhibits a melting point of approximately 150°C, making it suitable for use in solid-state applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling during chemical reactions and purification processes.

From an environmental perspective, studies on the degradation pathways of 868215-47-8 have shown that it undergoes hydrolysis under certain conditions, which is an important consideration for its safe disposal and environmental impact assessment.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(3-fluorophenyl)acetamide to reduce production costs while maintaining high quality standards. Additionally, efforts are being made to explore its potential as a lead compound in drug discovery programs targeting specific therapeutic areas.